10.1039/C3TC00915G | Excitation pathway and temperature dependent luminescence in color tunable Ba5Gd8Zn4O21:Eu3+ phosphors

Excitation pathway and temperature dependent luminescence in color tunable Ba5Gd8Zn4O21:Eu3+ phosphors

Journal of Materials Chemistry C Pub Date: 2013-01-30 DOI: 10.1039/C3TC00915G

Abstract

A series of polycrystalline Ba₅Gd₈Zn₄O₂₁:Eu³⁺ phosphors were synthesized by a solid state reaction for the first time. The crystal structures were examined by means of X-ray diffraction. The luminescence spectra and decay curves were investigated as a function of Eu³⁺ concentration and temperature. It was found that the luminescent color of phosphor can be adjusted from white to red with the increase of Eu³⁺ concentration. Interestingly, emission spectra with different ⁵D₀/⁵D_1,2,3 ratios were observed when excited at 276 (corresponding to the O²⁻ → Eu³⁺ charge transfer band) and 395 nm (f–f transition ⁷F₀ → ⁵L₆). The energy transfers between Eu³⁺ ions in Ba₅Gd₈Zn₄O₂₁ have been confirmed to be resonant type via exchange interaction for the ⁵D₀ level and electric dipole–dipole interaction for ⁵D_J (J = 1–3) levels. Temperature dependent measurements revealed that the crossover process is the main mechanism for quenching luminescence of the ⁵D₀ level of Eu³⁺ in the Ba₅Gd₈Zn₄O₂₁:Eu³⁺ phosphors. Finally, Judd–Ofelt parameters of Eu³⁺ in the Ba₅Gd₈Zn₄O₂₁ phosphors were calculated by a facile method in the framework of the J–O theory, in which the refractive index of Ba₅Gd₈Zn₄O₂₁ was deduced to be about 1.95.

Excitation pathway and temperature dependent luminescence in color tunable Ba5Gd8Zn4O21:Eu3+ phosphors

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Journal Name：Journal of Materials Chemistry C

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